Monocrotaline N-oxide Monocrotaline N-oxide
Brand Name: Vulcanchem
CAS No.: 35337-98-5
VCID: VC21125790
InChI: InChI=1S/C16H23NO7/c1-9-13(18)24-11-5-7-17(22)6-4-10(12(11)17)8-23-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12+,15+,16-,17?/m0/s1
SMILES: CC1C(=O)OC2CC[N+]3(C2C(=CC3)COC(=O)C(C1(C)O)(C)O)[O-]
Molecular Formula: C16H23NO7
Molecular Weight: 341.36 g/mol

Monocrotaline N-oxide

CAS No.: 35337-98-5

Cat. No.: VC21125790

Molecular Formula: C16H23NO7

Molecular Weight: 341.36 g/mol

* For research use only. Not for human or veterinary use.

Monocrotaline N-oxide - 35337-98-5

Specification

CAS No. 35337-98-5
Molecular Formula C16H23NO7
Molecular Weight 341.36 g/mol
IUPAC Name (1R,4R,5R,6R,16R)-5,6-dihydroxy-4,5,6-trimethyl-13-oxido-2,8-dioxa-13-azoniatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione
Standard InChI InChI=1S/C16H23NO7/c1-9-13(18)24-11-5-7-17(22)6-4-10(12(11)17)8-23-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12+,15+,16-,17?/m0/s1
Standard InChI Key LHVAZUAALQTANZ-ANYXPJNNSA-N
Isomeric SMILES C[C@H]1C(=O)O[C@@H]2CC[N+]3([C@@H]2C(=CC3)COC(=O)[C@]([C@]1(C)O)(C)O)[O-]
SMILES CC1C(=O)OC2CC[N+]3(C2C(=CC3)COC(=O)C(C1(C)O)(C)O)[O-]
Canonical SMILES CC1C(=O)OC2CC[N+]3(C2C(=CC3)COC(=O)C(C1(C)O)(C)O)[O-]

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